Cas no 2070009-53-7 ((2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 2070009-53-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 4635897
• PubChem ID: 121230981
• Update Time: 2025-10-28

(2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine
• (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid
• VHD00953
• D77323
• (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylicacid
• CS-D0249
• (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine -2-carboxylic acid
• 2070009-53-7

• Inchi： 1S/C8H15NO3/c1-9-4-6(5-12-2)3-7(9)8(10)11/h6-7H,3-5H2,1-2H3,(H,10,11)/t6-,7-/m0/s1
• InChI Key： JLZGIPXBQUXMJJ-BQBZGAKWSA-N
• SMILES： O(C)C[C@@H]1CN(C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.8

Additional information on (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid (CAS: 2070009-53-7)

The compound (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid (CAS: 2070009-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is of particular interest due to its potential applications in drug development, particularly as a building block for novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its unique physicochemical properties and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid, achieving a 78% overall yield with excellent enantiomeric purity (>99% ee). The researchers employed asymmetric hydrogenation as a key step, followed by selective protection and deprotection strategies. This advancement addresses previous challenges in large-scale production of this compound, making it more accessible for further pharmacological studies.

In terms of biological activity, recent in vitro studies have demonstrated that (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid shows promising inhibitory effects against several neurotransmitter transporters. Particularly noteworthy are its interactions with the dopamine transporter (DAT) and norepinephrine transporter (NET), with IC50 values in the low micromolar range. These findings, published in ACS Chemical Neuroscience (2024), suggest potential applications in the treatment of attention deficit hyperactivity disorder (ADHD) and depression.

The compound's metabolic stability has been extensively evaluated in recent preclinical studies. Data from a 2024 investigation in Drug Metabolism and Disposition revealed that (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid exhibits favorable pharmacokinetic properties, including good oral bioavailability (62% in rat models) and a plasma half-life of approximately 4.5 hours. These characteristics make it an attractive candidate for further drug development.

Structural biology studies using X-ray crystallography have provided new insights into the molecular interactions of this compound. A 2023 Nature Communications paper reported the crystal structure of (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid bound to its protein target, revealing key hydrogen bonding interactions and hydrophobic contacts that contribute to its biological activity. These structural insights are guiding the design of more potent analogs.

Current research directions include the development of prodrug forms to enhance brain penetration and the exploration of structure-activity relationships through systematic modifications of the pyrrolidine core. Several pharmaceutical companies have included derivatives of (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid in their preclinical pipelines, with potential indications ranging from neurodegenerative diseases to chronic pain management.

In conclusion, (2S,4S)-4-(methoxymethyl)-1-methylpyrrolidine-2-carboxylic acid (CAS: 2070009-53-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The recent advances in its synthesis, biological evaluation, and structural characterization provide a solid foundation for future drug discovery efforts. Further clinical translation of these findings will be crucial in realizing the full therapeutic potential of this compound class.